Cas no 3468-18-6 (1H-indol-4-ylmethanamine)

1H-indol-4-ylmethanamine structure
1H-indol-4-ylmethanamine structure
Product Name:1H-indol-4-ylmethanamine
CAS No:3468-18-6
MF:C9H10N2
MW:146.189101696014
MDL:MFCD04973297
CID:320673
PubChem ID:280302
Update Time:2025-09-22

1H-indol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • (1H-Indol-4-yl)methanamine
    • 4-Aminomethylindole
    • 4-(Aminomethyl)indole
    • (1H-Indol-4-ylmethyl)amine
    • 1H-indol-4-ylmethanamine
    • 1H-Indole-4-methanamine
    • indole-4-methylamine
    • (1H-indol-4-ylmethyl)amine(SALTDATA: FREE)
    • 4-INDOLEMETHYLAMINE
    • C-indol-4-yl-methylamine
    • NSC 131886
    • 1-(1H-indol-4-yl)methanamine
    • C-(1H-Indol-4-yl)-methylamine
    • NSC131886
    • 4-(aminomethyl)-indole
    • 4-aminomethyl-1h-indole
    • 1H-Indole 4-methaneamine
    • c-(1h-indol-4-yl)methylamine
    • FFBWKPKOXRMLNP-UHFFFAOYSA-N
    • BB
    • 1H-Indol-4-yl-methylamine
    • PD020356
    • SCHEMBL2245672
    • NSC-131886
    • (1H-Indol-4-ymetyl)amine
    • AKOS004122056
    • CHEBI:187682
    • AS-39487
    • EN300-333061
    • CS-0039164
    • A822345
    • 4-(Aminomethyl)indole, 95%
    • AB21262
    • SY027224
    • DTXSID00299654
    • BB 0255223
    • J-019710
    • FT-0646140
    • MFCD04973297
    • 3468-18-6
    • STK742067
    • BBL030315
    • ALBB-014315
    • MDL: MFCD04973297
    • Inchi: 1S/C9H10N2/c10-6-7-2-1-3-9-8(7)4-5-11-9/h1-5,11H,6,10H2
    • InChI Key: FFBWKPKOXRMLNP-UHFFFAOYSA-N
    • SMILES: N1C=CC2=C1C=CC=C2CN

Computed Properties

  • Exact Mass: 146.08400
  • Monoisotopic Mass: 146.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.8
  • XLogP3: 0.9

Experimental Properties

  • Color/Form: A crystalline solid
  • Density: 1.199
  • Melting Point: 130-135 °C
  • Boiling Point: 335.6℃ at 760 mmHg
  • Flash Point: 183.3 °C
  • Solubility: Soluble in ethanol, dimethyl sulfoxide and dimethyl formamide.
  • PSA: 41.81000
  • LogP: 2.32690

1H-indol-4-ylmethanamine Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H315-H318-H335
  • Warning Statement: P261-P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-37/38-41
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • Safety Term:R26;R36/37/39
  • HazardClass:IRRITANT
  • Risk Phrases:R36/37/38

1H-indol-4-ylmethanamine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-indol-4-ylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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4-Aminomethylindole
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£30.00 2025-03-21
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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